Cas no 31108-57-3 (1H-Pyrazole-4-carbonitrile)

1H-Pyrazole-4-carbonitrile is a heterocyclic organic compound featuring a pyrazole ring substituted with a nitrile group at the 4-position. This structure imparts versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. Its nitrile functionality enables further derivatization, offering pathways to amides, carboxylic acids, and other nitrogen-containing derivatives. The compound's stability and reactivity make it valuable for constructing complex heterocyclic frameworks. It is commonly utilized in medicinal chemistry for scaffold diversification and as a precursor in the synthesis of inhibitors or ligands. High purity grades ensure consistent performance in research and industrial applications.
1H-Pyrazole-4-carbonitrile structure
1H-Pyrazole-4-carbonitrile structure
Product Name:1H-Pyrazole-4-carbonitrile
CAS No:31108-57-3
MF:C4H3N3
MW:93.086719751358
MDL:MFCD00040250
CID:53701
PubChem ID:564449
Update Time:2025-05-28

1H-Pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carbonitrile
    • 4-Cyanopyrazole
    • 1H-PYRAZOL-4-YL CYANIDE
    • DTXSID90340402
    • EN300-130049
    • FT-0619444
    • 4-Cyano-1H-pyrazole
    • AS-58699
    • 31108-57-3
    • AMY11890
    • MFCD00040250
    • J-504725
    • CS-W007650
    • PB33792
    • Z1082448648
    • AKOS005169241
    • A820724
    • SY035874
    • 1H-pyrazole-4-carbonitrile;Pyrazole-4-carbonitrile
    • 1H-Pyrazole-4-carbonitrile, AldrichCPR
    • F8883-2654
    • Pyrazole-4-carbonitrile
    • SB19925
    • STL414870
    • Pyrazole-4-carbonitrile; 1H-Pyrazole-4-carbonitrile
    • MDL: MFCD00040250
    • Inchi: 1S/C4H3N3/c5-1-4-2-6-7-3-4/h2-3H,(H,6,7)
    • InChI Key: NUGZBVBZIDWZAD-UHFFFAOYSA-N
    • SMILES: N1C=C(C#N)C=N1

Computed Properties

  • Exact Mass: 93.03270
  • Monoisotopic Mass: 93.032697108 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 93.09
  • XLogP3: 0.2
  • Topological Polar Surface Area: 52.5Ų

Experimental Properties

  • Density: 1.28
  • Boiling Point: 317.4°C at 760 mmHg
  • Flash Point: 114 °C
  • Refractive Index: 1.551
  • PSA: 52.47000
  • LogP: 0.28138

1H-Pyrazole-4-carbonitrile Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
  • Storage Condition:Sealed in dry,Room Temperature

1H-Pyrazole-4-carbonitrile Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Pyrazole-4-carbonitrile Pricemore >>

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